N-(2,6-dimethylphenyl)-2-[5-(4-methoxyphenyl)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[5-(4-methoxyphenyl)-7-methyl-3-oxo-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl]acetamide
• InChI: InChI=1S/C23H23N5O3/c1-14-6-5-7-15(2)21(14)25-20(29)13-27-23(30)28-19(26-27)12-16(3)24-22(28)17-8-10-18(31-4)11-9-17/h5-12H,13H2,1-4H3,(H,25,29)
• InChI Key: ONRSJYAXTODLLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2C(=O)N3C(=N2)C=C(N=C3C4=CC=C(C=C4)OC)C
• Molecular Formula: C23H23N5O3
• Molecular Weight: 417.5 g/mol

Description

N-(2,6-dimethylphenyl)-2-[5-(4-methoxyphenyl)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C23H23N5O3 and its molecular weight is 417.469. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging with PET

The compound, within a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, has been highlighted for its application in radioligand imaging with PET. This series is reported as selective ligands of the translocator protein (18 kDa), with specific compounds designed for in vivo imaging using positron emission tomography (PET) through the inclusion of a fluorine atom in their structure, enabling fluorine-18 labeling. Such applications underscore the compound's potential in advancing neuroimaging and studying various neurological conditions (Dollé et al., 2008).

Synthesis of Novel Anti-inflammatory and Analgesic Agents

Research into novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from certain key compounds as anti-inflammatory and analgesic agents has been conducted. This includes the synthesis of compounds used to prepare a variety of new heterocyclic compounds with demonstrated cyclooxygenase inhibitory, analgesic, and anti-inflammatory activities. These findings suggest the compound's utility in developing new pharmaceuticals targeting inflammation and pain management (Abu‐Hashem et al., 2020).

Antimicrobial Activity of Pyrimidine-Triazole Derivatives

The synthesis of novel derivatives from a base molecule through a multistep process has been explored for antimicrobial applications. The resulting pyrimidine-triazole derivatives were tested against selected bacterial and fungal strains, highlighting their potential in addressing antimicrobial resistance and developing new antimicrobial agents (Majithiya & Bheshdadia, 2022).

Modification for PI3K Inhibitor Applications

Modifications of the compound structure to incorporate alkylurea moieties have been studied for their anticancer effects, specifically as PI3K inhibitors. Such modifications resulted in derivatives with potent antiproliferative activities against human cancer cell lines and reduced toxicity, indicating their potential as effective anticancer agents with lower side effects (Wang et al., 2015).